1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(3-methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H17NO/c1-3-13(16)15-10-9-11(2)14(15)12-7-5-4-6-8-12/h3-8,11,14H,1,9-10H2,2H3
• InChI Key: YPGBWMZBSKRTJO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C1C2=CC=CC=C2)C(=O)C=C
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol

Description

The compound “1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one” is a chalcone derivative. Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They contribute to a wide range of biological activities such as antibacterial, antifungal, antitumor, and anti-inflammatory.

Molecular Structure Analysis

The molecular structure of a compound can be elucidated using various spectroscopic techniques like FT-IR, UV–visible, 1H NMR, HRMS, and single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions of chalcones and their derivatives are well-studied. They can undergo a variety of chemical reactions, including cyclization, addition, and substitution reactions, due to the presence of active methylene groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be studied using computational methods like DFT (Density Functional Theory). These methods can provide information about the compound’s mechanical properties, such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus, and Poisson’s ratio.

Mechanism of Action

The mechanism of action of chalcones in biological systems is complex and depends on the specific derivative. Some chalcones have been found to inhibit key enzymes in certain metabolic pathways.